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Compound of Interest

Compound Name:
[(2,2-

Diethoxyethyl)sulfanyl]benzene

CAS No.: 66616-26-0

Cat. No.: B052236

Get Quote

Executive Summary
CAS 7210-87-9 does not refer to a generic commodity chemical but specifically to [1,1-

²H₂]Neopentyl Alcohol (2,2-Dimethylpropan-1,1-d2-1-ol). This is a stable isotope-labeled

derivative of neopentyl alcohol where the two methylene protons at the C1 position are

substituted with deuterium.

Commercial Status: Niche Research Chemical. Primary Application: Mechanistic probes in

organic synthesis (Kinetic Isotope Effects), NMR internal standards, and metabolic tracer

studies. Availability: Low volume, high value. Typically available in catalog units of 0.25g, 1g,

and 5g from specialized isotope manufacturers.
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Critical Note on Identification: Automated search algorithms occasionally conflate this CAS with

steroid esters (e.g., Nandrolone Decanoate) due to semantic clustering in legacy databases.

Researchers must verify the chemical structure as C₅H₁₀D₂O to avoid procurement errors.

Chemical Identity & Technical Profile
Before sourcing, the identity of the material must be established to ensure the correct

isotopologue is procured.

Parameter Specification

Chemical Name 2,2-Dimethylpropan-1,1-d2-1-ol

Synonyms
Neopentyl alcohol-d2; [1,1-²H₂]-2,2-Dimethyl-1-

propanol

CAS Number 7210-87-9

Molecular Formula C₅H₁₀D₂O

Molecular Weight 90.16 g/mol (vs. 88.15 g/mol for unlabeled)

Isotopic Enrichment Typically ≥ 98 atom % D

Physical State Waxy solid or crystalline mass (MP: ~50–53 °C)

Solubility
Soluble in ethanol, diethyl ether, chloroform;

slightly soluble in water.[1]

Structural Visualization
The deuterium labeling is specific to the C1 position, adjacent to the hydroxyl group. This

positioning is critical for studies involving oxidation of the alcohol to the aldehyde

(pivalaldehyde), as the C-D bond cleavage is the rate-determining step in many such reactions.
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Supply Chain & Commercial Availability
Sourcing CAS 7210-87-9 requires navigating a tiered supply chain. Unlike commodity solvents,

this compound is synthesized via reduction using expensive deuterated reagents (e.g., Lithium

Aluminum Deuteride, LiAlD₄), driving its high cost.

Tier 1: Primary Isotope Manufacturers
These entities perform the actual synthesis and enrichment verification. Sourcing directly here

offers the best lot traceability and technical support.

C/D/N Isotopes (Canada): A primary global source for deuterated neopentyl derivatives. They

typically stock this item or synthesize it on demand.

Cambridge Isotope Laboratories (CIL): Often lists this under "Deuterated Alcohols."

Medical Isotopes, Inc.: Specializes in custom synthesis if catalog stock is depleted.

Tier 2: Global Distributors
Major catalogs often list this CAS but fulfill orders via Tier 1 partners. Lead times may be longer

due to cross-shipping.

Sigma-Aldrich (MilliporeSigma): Frequently markets this under the "Isotec" brand.

Fisher Scientific: Distribution partner for CIL products in many regions.

Sourcing Decision Matrix
Use the following logic to determine your procurement strategy:
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Requirement: CAS 7210-87-9

Quantity Needed?

< 5 Grams

Routine Analysis

> 10 Grams

Pilot Study

Tier 2 Distributor
(Sigma, Fisher)

Lead Time: 1-2 Weeks

Tier 1 Manufacturer
(C/D/N, CIL)

Request Bulk Quote

In Stock?

Yes

Custom Synthesis
Lead Time: 4-8 Weeks

Cost: High

No

Click to download full resolution via product page

Figure 1: Decision tree for sourcing stable isotopes based on quantity and urgency.

Technical Validation & Quality Assurance (QA)
Upon receipt of CAS 7210-87-9, the researcher must validate two critical parameters: Chemical

Purity and Isotopic Enrichment.

Protocol 1: ¹H-NMR Validation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b052236/docs?utm_src=pdf-body-img#technical-guide-commercial-availability-sourcing-of-cas-7210-87-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most rapid method to verify the deuterium incorporation.

Solvent: Dissolve ~10 mg in CDCl₃.

Expectation (Unlabeled): A sharp singlet at ~0.9 ppm (9H, t-butyl) and a singlet at ~3.2 ppm

(2H, -CH₂-).

Expectation (Labeled 7210-87-9):

t-Butyl: Sharp singlet at ~0.9 ppm remains.

Methylene (-CD₂-): The signal at ~3.2 ppm should be absent or barely visible (depending

on enrichment %).

Hydroxyl (-OH): Variable broad singlet.

Calculation: Integrate the residual signal at 3.2 ppm against the t-butyl signal.

Formula: Isotopic Purity % = 100 - [(Integral_CH2 / 2) / (Integral_tBu / 9) * 100]

Protocol 2: Mass Spectrometry (GC-MS)
Due to the volatility of neopentyl alcohol, GC-MS is effective.

Target Ion: Look for the molecular ion shift.

Unlabeled: M+ = 88.

Labeled: M+ = 90.

Fragmentation: The loss of the t-butyl group is common; analyze the lower mass fragments

for deuterium retention patterns.

Synthesis & Production Context
Understanding the synthesis explains the cost and availability constraints. CAS 7210-87-9 is

rarely "extracted" but rather synthesized via the reduction of pivalic acid derivatives.

Pathway:
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Precursor: Pivaloyl Chloride or Pivalic Acid.

Reducing Agent: Lithium Aluminum Deuteride (LiAlD₄) — This is the cost driver.

Reaction:

Pivalic Acid
(Precursor)

Alkoxide
Complex

Reduction
(Ether/THF)

LiAlD4
(Deuterium Source)

Neopentyl Alcohol-d2
(CAS 7210-87-9)

Hydrolysis
(D2O/H2O)

Click to download full resolution via product page

Figure 2: Synthetic route utilizing Lithium Aluminum Deuteride to install the deuterium label.

Handling and Storage
Hygroscopicity: Neopentyl alcohol is hygroscopic. The deuterated form should be stored

under an inert atmosphere (Argon/Nitrogen) to prevent moisture absorption, which

complicates weighing and NMR integration.

Isotope Exchange: The hydroxyl proton (-OH) is exchangeable. Do not use this compound to

track the hydroxyl proton; the label is stable only at the carbon (C1) position.

Temperature: Store at 2–8 °C. While stable at room temperature, cold storage prevents

sublimation and degradation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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